4-Chloro-6-methylpyrimidin-5-amine
Overview
Description
4-Chloro-6-methylpyrimidin-5-amine is a useful research compound. Its molecular formula is C5H6ClN3 and its molecular weight is 143.57. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Molecular Structures
4-Chloro-6-methylpyrimidin-5-amine has been a subject of interest in crystallography and the study of molecular structures. For instance, Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with related compounds, analyzing the resulting structures using X-ray crystallography. This study helps in understanding the crystal structures and molecular interactions of related pyrimidine compounds (Doulah et al., 2014).
Synthesis and Reactivity
The reactivity of this compound in synthetic chemistry has been explored. Bakavoli et al. (2006) described the synthesis of thiazolo[4,5-d]pyrimidine derivatives from similar compounds, demonstrating the potential of these pyrimidines in synthesizing novel organic structures (Bakavoli et al., 2006). Additionally, Erkin and Krutikov (2007) examined the synthesis and biological activity of 4-arylamino-2-(2-acetoxyethyl)amino-6-methylpyrimidines, noting their antituberculous effect, showcasing the compound's utility in pharmaceutical applications (Erkin & Krutikov, 2007).
Quantum Mechanics and Molecular Docking Studies
The compound has also been the focus of quantum mechanical calculations and molecular docking studies. Aayisha et al. (2019) conducted DFT, molecular docking, and various spectroscopic studies on a closely related molecule, highlighting its potential as an antihypertensive agent and its implications in pharmaceutical sciences (Aayisha et al., 2019).
Antibacterial Potential
Research has also delved into the antibacterial properties of derivatives of this compound. Etemadi et al. (2016) synthesized new pyrimido[4,5-d]thiazolo[3,2-a] pyrimidines and evaluated their antibacterial activity, finding some derivatives to be effective antibacterial agents (Etemadi et al., 2016).
Insights into Halogen Bonding
Recent studies have also provided insights into the interactions involving halogen bonds. He et al. (2020) explored the halogen bonding interactions of a related pyrimidine compound, offering valuable information for the development of new inhibitors and antifungal compounds (He et al., 2020).
Safety and Hazards
The safety data sheet for a similar compound, Amino-4-chloro-6-methylpyrimidine, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that pyrimidine derivatives, which this compound is a part of, have been reported to exhibit a variety of biological activities .
Mode of Action
It’s known that pyrimidine derivatives can interact with various biological targets, leading to a range of effects . For instance, some pyrimidine derivatives form dimers due to intermolecular hydrogen bonds .
Pharmacokinetics
It’s known that the compound has a molecular weight of 14358 , which could influence its bioavailability. The compound is also reported to have high gastrointestinal absorption and is BBB permeant .
Result of Action
As a pyrimidine derivative, it may exhibit a range of biological activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, light, and the presence of other chemicals can determine which genes are turned on and off, influencing the way an organism develops and functions . .
Properties
IUPAC Name |
4-chloro-6-methylpyrimidin-5-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c1-3-4(7)5(6)9-2-8-3/h2H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPTJKMDVCFDSIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=N1)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201298278 |
Source
|
| Record name | 4-Chloro-6-methyl-5-pyrimidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201298278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89182-18-3 |
Source
|
| Record name | 4-Chloro-6-methyl-5-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89182-18-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-6-methyl-5-pyrimidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201298278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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